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Compound of Interest

Compound Name: VVD-214

Cat. No.: B15584230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VVD-214 (also known as RO7589831 or VVD-133214) is a potent and selective, covalent

allosteric inhibitor of Werner syndrome helicase (WRN).[1][2][3] It targets a cysteine residue

(C727) in the helicase domain, leading to the inhibition of ATP hydrolysis and helicase activity.

[1][4][5] This mechanism of action results in double-stranded DNA breaks and subsequent cell

death, particularly in cancer cells with high microsatellite instability (MSI-H).[1][4][6][7] These

application notes provide detailed protocols for the preparation, storage, and handling of VVD-
214 stock solutions using dimethyl sulfoxide (DMSO) as a solvent, a common practice for in

vitro and in vivo studies.

Data Presentation
Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15584230?utm_src=pdf-interest
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.medchemexpress.com/vvd-214.html
https://www.selleckchem.com/products/vvd-214.html
https://www.axonmedchem.com/4271-vvd-214
https://www.medchemexpress.com/vvd-214.html
https://www.researchgate.net/publication/395596089_Identification_of_VVD-214RO7589831_a_Clinical-Stage_Covalent_Allosteric_Inhibitor_of_WRN_Helicase_for_the_Treatment_of_MSI-High_Cancers
https://aacrjournals.org/cancerres/article/84/7_Supplement/ND11/742239/Abstract-ND11-Chemoproteomic-enabled-discovery-of
https://www.medchemexpress.com/vvd-214.html
https://www.researchgate.net/publication/395596089_Identification_of_VVD-214RO7589831_a_Clinical-Stage_Covalent_Allosteric_Inhibitor_of_WRN_Helicase_for_the_Treatment_of_MSI-High_Cancers
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c01805
https://pubmed.ncbi.nlm.nih.gov/38658751/
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms RO7589831, VVD-133214 [1][2]

Molecular Formula C₂₀H₂₁F₂N₃O₄S [1]

Molecular Weight 437.46 g/mol [1][2]

Appearance White to off-white solid [1]

Mechanism of Action
Covalent allosteric inhibitor of

WRN helicase
[1][3][4]

Solubility
Solvent Concentration Notes Reference

DMSO
100 mg/mL (228.59

mM)

Ultrasonic assistance

may be needed. Use

of newly opened,

anhydrous DMSO is

critical due to its

hygroscopic nature.

[1]

DMSO
87 mg/mL (198.87

mM)

Moisture-absorbing

DMSO can reduce

solubility.

[2]

Recommended Storage Conditions
Form Temperature Duration Reference

Solid Powder -20°C 3 years [1]

4°C 2 years [1]

In DMSO -80°C 6 months [1]

-20°C 1 month [1]
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Protocol for Preparing a 10 mM VVD-214 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of VVD-214 in DMSO. Adjust

the volumes and mass as needed for different desired concentrations.

Materials:

VVD-214 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate VVD-214 to Room Temperature: Before opening, allow the vial containing VVD-
214 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the

condensation of moisture, which can affect the compound's stability and solubility.

Weighing VVD-214: In a fume hood, carefully weigh the desired amount of VVD-214 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.37 mg of VVD-214
(Molecular Weight = 437.46 g/mol ).

Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 437.46 g/mol x 1000 mg/g = 4.37 mg

Dissolving in DMSO: Add the weighed VVD-214 powder to a sterile polypropylene tube.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/product/b15584230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes

until the powder is completely dissolved. If necessary, use a sonicator for brief intervals to

aid dissolution.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Clearly label all tubes with the compound name,

concentration, date of preparation, and solvent.

Safety Precautions:

Always handle VVD-214 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for VVD-214 and DMSO for detailed safety

information.
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Click to download full resolution via product page

Caption: VVD-214 inhibits WRN helicase, leading to DNA damage and cell death in MSI-high

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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